![molecular formula C10H18N2O3 B6629864 1-Cyclopropyl-3-[(2,2-dimethyl-1,3-dioxolan-4-yl)methyl]urea](/img/structure/B6629864.png)
1-Cyclopropyl-3-[(2,2-dimethyl-1,3-dioxolan-4-yl)methyl]urea
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Overview
Description
1-Cyclopropyl-3-[(2,2-dimethyl-1,3-dioxolan-4-yl)methyl]urea, also known as DCDU, is a chemical compound that has gained significant attention in the field of scientific research. DCDU is a urea derivative and has been studied for its potential application as an herbicide.
Mechanism of Action
The mechanism of action of 1-Cyclopropyl-3-[(2,2-dimethyl-1,3-dioxolan-4-yl)methyl]urea involves the inhibition of photosynthesis in plants. This compound inhibits the electron transport chain in photosystem II, which leads to the production of reactive oxygen species and ultimately causes cell death.
Biochemical and Physiological Effects:
This compound has been shown to have a minimal impact on non-target organisms, including mammals and birds. However, it can be toxic to aquatic organisms, and caution should be taken when using it near water sources. This compound has also been shown to have a low potential for bioaccumulation.
Advantages and Limitations for Lab Experiments
1-Cyclopropyl-3-[(2,2-dimethyl-1,3-dioxolan-4-yl)methyl]urea has several advantages for use in lab experiments. It is relatively easy to synthesize and has a high purity. However, it can be difficult to dissolve in water, which can make it challenging to work with in some experiments. Additionally, this compound has a short half-life, which can limit its effectiveness in some applications.
Future Directions
There are several potential future directions for research on 1-Cyclopropyl-3-[(2,2-dimethyl-1,3-dioxolan-4-yl)methyl]urea. One area of interest is the development of new herbicides based on the structure of this compound. Additionally, this compound could be studied for its potential use in the treatment of other diseases, such as Alzheimer's and Parkinson's disease. Further research is also needed to understand the long-term effects of this compound on the environment and non-target organisms.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in the field of scientific research. It has been studied for its potential application as an herbicide and for its potential use in the treatment of cancer and other diseases. This compound has several advantages for use in lab experiments, but also has limitations that need to be considered. Further research is needed to fully understand the potential of this compound and to identify new applications for this compound.
Synthesis Methods
1-Cyclopropyl-3-[(2,2-dimethyl-1,3-dioxolan-4-yl)methyl]urea can be synthesized through a multistep process that involves the reaction of cyclopropylamine with 2,2-dimethyl-1,3-dioxolane-4-carboxylic acid, followed by the addition of isocyanate. The resulting product is then treated with acid to obtain this compound.
Scientific Research Applications
1-Cyclopropyl-3-[(2,2-dimethyl-1,3-dioxolan-4-yl)methyl]urea has been extensively studied for its potential use as an herbicide. It has been shown to be effective against a wide range of weeds, including those that are resistant to other herbicides. This compound has also been studied for its potential application in the treatment of cancer and other diseases.
Properties
IUPAC Name |
1-cyclopropyl-3-[(2,2-dimethyl-1,3-dioxolan-4-yl)methyl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H18N2O3/c1-10(2)14-6-8(15-10)5-11-9(13)12-7-3-4-7/h7-8H,3-6H2,1-2H3,(H2,11,12,13) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DGQJMMBJKUALKL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(OCC(O1)CNC(=O)NC2CC2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H18N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
214.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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